Cas no 74725-77-2 (1-iodocubane)

• Product Name: 1-iodocubane
• CAS No: 74725-77-2
• MF: C₈H₇I
• MW: 230.045654535294
• MDL: MFCD30803199
• CID: 578251
• PubChem ID: 144672
• Update Time: 2025-07-17

1-iodocubane Chemical and Physical Properties

Names and Identifiers

• Pentacyclo[4.2.0.02,5.03,8.04,7]octane,iodo-
• Iodocubane
• 1-iodocubane
• 1-iodo-cubane
• DTXSID30225709
• 74725-77-2
• AB92281

• MDL： MFCD30803199
• Inchi： 1S/C8H7I/c9-8-5-2-1-3(5)7(8)4(1)6(2)8/h1-7H
• InChI Key： DEYQFBOPZRDWKH-UHFFFAOYSA-N
• SMILES： IC12C3C4C5C3C1C5C24

Computed Properties

• Exact Mass: 229.95881
• Monoisotopic Mass: 229.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 2.5
• Boiling Point: 234.6°Cat760mmHg
• Flash Point: 120.5°C
• Refractive Index: 1.87
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides

Additional information on 1-iodocubane

Introduction to 1-Iodocubane (CAS No. 74725-77-2): Applications and Recent Research Developments

1-Iodocubane (CAS No. 74725-77-2) is a unique organohalogen compound characterized by its cubic carbon framework and an iodine substituent at one of its vertices. This distinctive structure imparts exceptional steric and electronic properties, making it a subject of significant interest in synthetic chemistry, materials science, and pharmaceutical research. The compound's iodine atom serves as a versatile handle for further functionalization, enabling the development of novel derivatives with tailored properties.

The cubic core of 1-Iodocubane (CAS No. 74725-77-2), derived from cubane, is renowned for its high symmetry and rigidity. This structural motif has been extensively explored for its potential in stabilizing reactive intermediates and enhancing molecular recognition processes. The iodine substituent at the apical position provides a site for nucleophilic substitution reactions, allowing for the construction of complex molecular architectures. Such reactivity has been leveraged in the synthesis of cubane-based pharmaceuticals, where the stability and predictability of the cubic scaffold are critical for biological activity.

In recent years, 1-Iodocubane (CAS No. 74725-77-2) has garnered attention for its applications in medicinal chemistry. Researchers have demonstrated its utility as a building block for the development of novel therapeutic agents. For instance, derivatives of 1-Iodocubane (CAS No. 74725-77-2) have been investigated for their potential as kinase inhibitors and antimicrobial agents. The cubic structure's rigidity and electronic properties contribute to favorable interactions with biological targets, enhancing drug efficacy and selectivity.

One particularly notable application of 1-Iodocubane (CAS No. 74725-77-2) is in the field of photopharmacology. Recent studies have highlighted its role in designing photoactivatable compounds that respond to light stimuli, enabling precise control over biological processes. These photoresponsive cubane derivatives have been explored for their potential in treating neurological disorders and cancer by leveraging light-induced conformational changes to modulate drug activity.

The synthesis of 1-Iodocubane (CAS No. 74725-77-2) remains a challenging yet fascinating endeavor due to the inherent instability of the cubane core under harsh reaction conditions. Advances in synthetic methodologies have enabled more efficient preparation of this compound, opening doors to further exploration of its derivatives. Techniques such as transition-metal-catalyzed reactions and directed functionalization strategies have been instrumental in expanding the chemical space accessible through 1-Iodocubane (CAS No. 74725-77-2).

Recent research has also focused on the computational modeling of 1-Iodocubane (CAS No. 74725-77-2) to better understand its electronic structure and reactivity. These studies have provided valuable insights into optimizing synthetic routes and predicting the behavior of cubane-based derivatives in various chemical environments. The integration of experimental data with computational methods has been crucial in advancing our understanding of this unique compound.

The pharmaceutical industry has shown particular interest in 1-Iodocubane (CAS No. 74725-77-2) due to its potential as an antitumor agent. Preclinical studies have demonstrated that certain derivatives exhibit significant inhibitory effects on cancer cell proliferation by disrupting key signaling pathways. The rigid cubic scaffold ensures high binding affinity to target proteins, while the iodine atom allows for further modifications to enhance pharmacokinetic properties.

Moreover, 1-Iodocubane (CAS No. 74725-77-2) has found applications beyond medicine, particularly in materials science. Its unique electronic properties make it suitable for use in organic semiconductors and optoelectronic devices. Researchers are exploring its potential as a component in next-generation electronic materials that require high thermal stability and tunable electronic characteristics.

The environmental impact of using 1-Iodocubane (CAS No. 74725-77-2) has also been a point of discussion among scientists and policymakers. While this compound offers numerous advantages in research and industrial applications, careful consideration must be given to its synthesis and disposal to minimize any potential ecological risks. Sustainable synthetic routes and green chemistry principles are being adopted to ensure that the use of 1-Iodocubane (CAS No. 74725-77-2) is both efficient and environmentally responsible.

In conclusion, 1-Iodocubane (CAS No. 74725-77-2) represents a remarkable example of how structural innovation can lead to significant advancements across multiple scientific disciplines. Its unique properties continue to inspire new research directions, from drug discovery to advanced materials development. As our understanding of this compound grows, so too does its potential to contribute to solving some of the most pressing challenges facing modern science.